![molecular formula C9H9ClN2O B2528297 (5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol CAS No. 380177-22-0](/img/structure/B2528297.png)
(5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol
Overview
Description
“(5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol” is a chemical compound with the molecular weight of 196.64 . It has the IUPAC name of (5-chloro-1-methyl-1H-benzimidazol-2-yl)methanol .
Synthesis Analysis
Imidazole, the core structure of this compound, is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia . It has become an important synthon in the development of new drugs .Molecular Structure Analysis
The molecular structure of this compound can be represented by the linear formula C9H9ClN2O . The InChI code for this compound is 1S/C9H9ClN2O/c1-12-8-3-2-6(10)4-7(8)11-9(12)5-13/h2-4,13H,5H2,1H3 .Chemical Reactions Analysis
Imidazole, the core structure of this compound, is known for its broad range of chemical and biological properties . It shows both acidic and basic properties and is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms .Physical And Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It is amphoteric in nature, meaning it shows both acidic and basic properties .Scientific Research Applications
Structural Characterization and Synthesis
Synthesis and Structural Insights : The synthesis of compounds involving benzimidazole derivatives, like those structurally related to (5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol, has been extensively explored. For instance, the precise characterization of antihypertensive drug derivatives has revealed perfectly ordered structures stabilized by intermolecular hydrogen bonding, highlighting the importance of such compounds in pharmaceutical chemistry (Tessler & Goldberg, 2004). Similarly, research into heterocyclic compounds, which include benzimidazole derivatives, has shown their significance in pharmaceutical, medicinal, agricultural, and drug sciences due to their remarkable drug absorption and transmission properties (Ande, 2012).
Chemical Properties and Applications : The chemical reactivity of benzimidazole derivatives offers a pathway for synthesizing various complex molecules with potential applications in corrosion inhibition, as seen in studies where benzimidazole compounds were synthesized and their inhibition ability towards mild steel in sulfuric acid was assessed (Ammal, Prajila, & Joseph, 2018). These compounds form protective layers on metal surfaces, demonstrating their utility in industrial applications.
Fluorescence and Material Science
Fluorescent Properties : Benzimidazole derivatives have been explored for their fluorescent properties, with research showing that certain compounds can act as fluorescent probes for metal ions, indicating their potential use in chemical sensing and imaging technologies. For example, a study on the fluorescence quantum yield and selectivity to Co2+ ions by specific benzimidazole compounds suggests their applicability in developing new fluorescent chemical sensors (Zheng Wen-yao, 2012).
Mechanism of Action
Target of Action
It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities . They are used in various applications, including pharmaceuticals and agrochemicals .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Biochemical Pathways
It is known that imidazole derivatives can affect a variety of biochemical pathways due to their broad range of biological activities .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can have various molecular and cellular effects .
Future Directions
Imidazole has become an important synthon in the development of new drugs . There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring . This indicates the potential of imidazole derivatives, including “(5-Chloro-1-methyl-1H-benzo[d]imidazol-2-yl)methanol”, in the development of novel drugs.
Properties
IUPAC Name |
(5-chloro-1-methylbenzimidazol-2-yl)methanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN2O/c1-12-8-3-2-6(10)4-7(8)11-9(12)5-13/h2-4,13H,5H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPZPYJVOAILPDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Cl)N=C1CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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